1-(1-Methanesulfonylcyclopropyl)ethan-1-amine hydrochloride
Overview
Description
1-(1-Methanesulfonylcyclopropyl)ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 1803593-06-7 . It has a molecular weight of 199.7 and its molecular formula is C6H14ClNO2S . It is typically stored at room temperature and is available in powder form .
Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 199.7 . The compound is stored at room temperature . Unfortunately, other physical and chemical properties like boiling point were not available in the search results.Scientific Research Applications
Methane as a Resource Biotechnological Applications
Methane, an abundant gas, offers a wealth of biotechnological applications through methanotrophic bacteria. These bacteria use methane as their sole carbon source to produce a variety of value-added products including single-cell proteins, biopolymers, and lipids. Advanced genetic engineering may enable these microorganisms to synthesize novel compounds such as carotenoids. Methane's role extends to bioremediation, chemical transformation, and potentially electricity generation, demonstrating its versatility and the potential for compounds involved in methane processing or mimicry (Strong, Xie, & Clarke, 2015).
Methane Oxidation and Environmental Implications
Understanding the microbial communities that mediate the anaerobic oxidation of methane with sulfate is crucial for assessing methane's environmental impact and its utilization in biotechnologies. These communities consist of consortia between methanotrophic archaea and sulfate-reducing bacteria, providing insights into potential biotechnological applications for methane mitigation and utilization (Niemann & Elvert, 2008).
Advancements in C1 Chemistry and Methane Functionalization
C1 chemistry, which includes methane and carbon dioxide, is pivotal for synthesizing industrial chemicals. Yttria-stabilized zirconia (YSZ) and its combinations with metals have shown promise in catalyzing these reactions, offering a path for the efficient and selective functionalization of methane. This area of research might be relevant for the development and application of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine hydrochloride in catalysis or synthesis processes (Indarto et al., 2008).
Methane in Plant Physiology
Interestingly, methane has been observed to play roles in plant physiology, including anti-inflammatory, antioxidant, and anti-apoptosis effects. While traditionally considered inert, this reveals a complex interaction between methane and biological systems, potentially opening avenues for research into chemicals that interact with or influence methane's biological roles (Li, Wei, & Shen, 2019).
properties
IUPAC Name |
1-(1-methylsulfonylcyclopropyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S.ClH/c1-5(7)6(3-4-6)10(2,8)9;/h5H,3-4,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJSVIDNBJPIHMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1(CC1)S(=O)(=O)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803593-06-7 |
Source
|
| Record name | 1-(1-methanesulfonylcyclopropyl)ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 9-(methylamino)-3-azaspiro[5.5]undecane-3-carboxylate](/img/structure/B1474972.png)
